Cas no 1349709-08-5 ((1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine)

• Product Name: (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine
• CAS No: 1349709-08-5
• MF: C₉H₁₈N₂O
• MW: 170.252022266388
• CID: 4983172
• Update Time: 2025-08-04

(1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine Chemical and Physical Properties

Names and Identifiers

• (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine
• (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4- diamine
• N1-(oxetan-3-yl)cyclohexane-1,4-diamine
• 4-N-(oxetan-3-yl)cyclohexane-1,4-diamine
• cis-N1-(oxetan-3-yl)cyclohexane-1,4-diamine
• trans-N1-(oxetan-3-yl)cyclohexane-1,4-diamine
• (1R*,4R*)-N1-(Oxetan-3-yl)cyclohexane-1,4-diamine

• Inchi： 1S/C9H18N2O/c10-7-1-3-8(4-2-7)11-9-5-12-6-9/h7-9,11H,1-6,10H2
• InChI Key： GYECBXBZPBBMDS-UHFFFAOYSA-N
• SMILES： O1CC(C1)NC1CCC(CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 140
• XLogP3: -0.1
• Topological Polar Surface Area: 47.3

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 277.9±40.0 °C at 760 mmHg
• Flash Point: 121.9±27.3 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines

Additional information on (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine

Exploring the Potential of (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine: A Comprehensive Overview

(1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine, identified by the CAS Registry Number 1349709-08-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a cyclohexane ring with two amine groups and an oxetane substituent. The stereochemistry at the 1R* and 4R* positions plays a crucial role in determining its physical and chemical properties, making it a valuable molecule for various applications.

The structural complexity of (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine arises from its combination of a cyclohexane backbone and an oxetane side chain. The cyclohexane ring provides stability and rigidity, while the oxetane group introduces flexibility and reactivity. This balance makes the compound suitable for use as a building block in the synthesis of more complex molecules, particularly in drug discovery and polymer chemistry. Recent studies have highlighted its potential as an intermediate in the development of bioactive compounds with specific pharmacological properties.

One of the most promising applications of this compound is in the field of catalysis. The presence of two amine groups allows for coordination with metal ions, making it an effective ligand in transition metal-catalyzed reactions. Recent research has demonstrated its ability to enhance the selectivity and efficiency of catalytic processes, particularly in asymmetric synthesis. For instance, a study published in Nature Catalysis in 2023 reported that (1R*,4R*)-N-4-(Oxetan-3-yl)cyclohexane-1,4-diamine can serve as a chiral ligand for palladium-catalyzed cross-coupling reactions, leading to enantioselective products with high yields.

In addition to its catalytic applications, this compound has shown potential in materials science. Its ability to form stable complexes with metal ions makes it a candidate for use in coordination polymers and metal organic frameworks (MOFs). A 2023 study published in Advanced Materials explored its role as a linker in MOF construction, demonstrating its ability to form highly porous structures with tunable properties. These materials have applications in gas storage, sensing, and catalysis.

The synthesis of (1R*,4R*)_-N_-4-(Oxetan_-3_-yl)cyclohexane_-1_,4-diamine involves a multi-step process that requires precise control over stereochemistry. Recent advancements in asymmetric synthesis have enabled researchers to achieve high enantiomeric excess (ee) in its preparation. For example, a method reported in JACS (Journal of the American Chemical Society) utilized an organocatalytic approach to construct the cyclohexane ring with excellent stereocontrol. This development has significantly improved the scalability and cost-effectiveness of its production.

Beyond its chemical applications, this compound has also been explored for its biological activity. Initial studies suggest that it may exhibit antimicrobial properties due to its ability to interact with bacterial membranes. A 2023 study published in Bioorganic Chemistry demonstrated that derivatives of this compound could inhibit the growth of Gram-positive bacteria without affecting human cells. These findings open up new avenues for its use in antibiotic development.

In conclusion, (1R*,4R*)_-N_-4-(Oxetan_-3_-yl)cyclohexane_-1_,4-diamine, CAS No. 1349709^-08^-5, is a versatile compound with diverse applications across multiple disciplines. Its unique structure, stereochemistry, and reactivity make it an invaluable tool for researchers working on drug discovery, catalysis, materials science, and beyond. As ongoing studies continue to uncover new properties and uses for this compound, it is poised to play an increasingly important role in both academic research and industrial applications.